Cas no 736948-74-6 (4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide)

• Product Name: 4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide
• CAS No: 736948-74-6
• MF: C₁₃H₁₃NO₄S
• MW: 279.31162238121
• MDL: MFCD04638742
• CID: 3106758
• PubChem ID: 2414071
• Update Time: 2025-10-13

4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(2-furylmethyl)benzenesulfonamide
• G32881
• 4-acetyl-N-(furan-2-ylmethyl)benzenesulfonamide
• Z45497849
• MFCD04638742
• 4-acetyl-N-[(furan-2-yl)methyl]benzene-1-sulfonamide
• SR-01000049671-1
• SR-01000049671
• AKOS001060117
• EN300-08725
• SCHEMBL19334380
• 4-acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide
• CHEMBL4544511
• 736948-74-6
• 4-acetyl-N-((furan-2-yl)methyl)benzene-1-sulfonamide
• 997-956-2
• 4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide

• MDL： MFCD04638742
• Inchi： 1S/C13H13NO4S/c1-10(15)11-4-6-13(7-5-11)19(16,17)14-9-12-3-2-8-18-12/h2-8,14H,9H2,1H3
• InChI Key： IXVMRHFCCUTRAI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NCC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 279.05652907g/mol
• Monoisotopic Mass: 279.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.8Ų

Additional information on 4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide

4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide (CAS No. 736948-74-6): A Comprehensive Overview

4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide (CAS No. 736948-74-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AFMB, is a derivative of benzene sulfonamide and features a unique combination of functional groups that contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of 4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide consists of a benzene ring substituted with an acetyl group at the para position, a sulfonamide group at the ortho position, and a furan ring attached to the sulfonamide nitrogen via a methyl group. This intricate arrangement of functional groups imparts the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological evaluation and potential drug development.

Recent studies have highlighted the potential of 4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that AFMB can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human macrophages. This suggests that AFMB may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide has been investigated for its antiviral activity. Research has demonstrated that AFMB exhibits potent antiviral effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the inhibition of viral replication through interference with viral entry or replication processes within host cells. These findings open up new possibilities for the development of antiviral drugs targeting these viruses.

In the realm of cancer research, 4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide has shown promise as a potential anticancer agent. Preclinical studies have indicated that AFMB can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a candidate for further investigation in cancer therapy.

The pharmacokinetic properties of 4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide have also been studied to assess its suitability for therapeutic use. In animal models, AFMB has demonstrated good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics suggest that AFMB could be administered orally in clinical settings, which would enhance patient compliance and convenience.

Toxicity studies on 4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide have shown that it is generally well-tolerated at therapeutic doses. However, as with any new compound, further safety evaluations are necessary to ensure its long-term safety and efficacy in humans. Preclinical toxicology studies have not reported any significant adverse effects at doses relevant to therapeutic use.

In conclusion, 4-Acetyl-N-(furan-2-ylmethyl)benzene-1-sulfonamide (CAS No. 736948-74-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.